Cas no 1137-68-4 (2-(2-Pyridyl)benzimidazole)

• Product Name: 2-(2-Pyridyl)benzimidazole
• CAS No: 1137-68-4
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD00005586
• CID: 83440
• PubChem ID: 70821
• Update Time: 2025-05-23

2-(2-Pyridyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yl)-1H-benzo[d]imidazole
• 2-(2-Pyridyl)benzimidazole
• 2-(2-Pyridyl)-1H-benzimidazole
• 2-pyridin-2-yl-1H-benzimidazole
• 2-Pyridin-2-yl-1H-benzoimidazole
• 1H-Benzimidazole, 2-(2-pyridinyl)-
• 1H-Benzimidazole, 2-(pyridinyl)-
• 2-(pyridin-2-yl)-1H-benzimidazole
• 2-(pyridin-2-yl)-1H-1,3-benzodiazole
• 2(2-Pyridyl)benzimidazole
• 2-(2'-Pyrido)benzimidazole
• 2-(2-pyridyl) benzimidazole
• MLS000554415
• 2-(2'-Pyridyl)benzi
• NSC-32814
• YSWG204
• PD180081
• SR-01000395345-1
• NS00023697
• NSC 110942
• A894318
• 1137-68-4
• NSC32814
• InChI=1/C12H9N3/c1-2-6-10-9(5-1)14-12(15-10)11-7-3-4-8-13-11/h1-8H,(H,14,15
• J-003019
• 2-(2-Pyridyl)benzimidazole, 97%
• MFCD00005586
• SMR000146732
• P1599
• Benzimidazole, 2-(2-pyridyl)-
• HMS2578F07
• NSC-110942
• 2-Pyridin-2-yl-lH-benzoimidazole
• F30070
• FT-0608509
• g 581
• NSC110942
• EN300-128006
• SR-01000395345
• NCGC00246251-01
• AMY32734
• Z50129807
• AS-48257
• AKOS000275317
• DTXSID50150529
• SCHEMBL124947
• BDBM50078834
• 2-(2'-Pyridyl)benzimidazole
• CHEMBL72683
• EINECS 214-508-7
• SY011393
• 2-(Pyridin-2-yl)benzimidazole
• CS-W010622
• 2-pyridin-2-yl-1 H-benzoimidazole
• 2-(2-Pyridinyl)-1H-benzimidazole
• NSC 32814
• BB 0219592
• STK192176
• DB-041183
• 2-(Pyridin-2-yl)-1H-benzo[d]imidazole; 2-(2-Pyridyl)benzimidazole; 2-pyridin-2-yl-1H-benzimidazole;

• MDL： MFCD00005586
• Inchi： 1S/C12H9N3/c1-2-6-10-9(5-1)14-12(15-10)11-7-3-4-8-13-11/h1-8H,(H,14,15)
• InChI Key： YNFBMDWHEHETJW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=NC2C=CC=CC1=2
• BRN： 151411

Computed Properties

• Exact Mass: 195.08000
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: powder
• Density: 1.2142 (rough estimate)
• Melting Point: 223.0 to 227.0 deg-C
• Boiling Point: 321.89°C (rough estimate)
• Flash Point: 206.8°C
• Refractive Index: 1.6990 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 41.57000
• LogP: 2.62490
• Solubility: Insoluble

2-(2-Pyridyl)benzimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S24/25

Additional information on 2-(2-Pyridyl)benzimidazole

2-(2-Pyridyl)benzimidazole: A Comprehensive Overview

2-(2-Pyridyl)benzimidazole, also known by its CAS registry number CAS No. 1137-68-4, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzimidazole ring system with a pyridine moiety. The benzimidazole group, a bicyclic structure consisting of two nitrogen atoms, is known for its aromaticity and stability, while the pyridine ring introduces additional electronic properties that enhance the compound's reactivity and functionality.

The synthesis of 2-(2-Pyridyl)benzimidazole typically involves a condensation reaction between o-phenylenediamine and an appropriate pyridine derivative under specific conditions. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using techniques such as X-ray crystallography, which has provided insights into its molecular geometry and intermolecular interactions.

2-(2-Pyridyl)benzimidazole exhibits interesting electronic properties due to the conjugation between the benzimidazole and pyridine rings. This makes it a valuable material in the field of optoelectronics, where it can be used as a building block for light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have explored its potential as a fluorescent sensor for metal ions, leveraging its ability to selectively bind to certain cations and emit distinct fluorescence signals.

In the realm of medicinal chemistry, 2-(2-Pyridyl)benzimidazole has shown promise as a lead compound for drug development. Its ability to interact with biological targets such as enzymes and receptors has been investigated in various contexts, including anti-inflammatory and anticancer drug design. Researchers have reported that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent.

The application of 2-(2-Pyridyl)benzimidazole extends into catalysis, where it serves as a ligand in transition metal complexes. These complexes have been employed in catalytic processes such as hydrogenation and oxidation reactions, demonstrating high efficiency and selectivity. Recent advancements in this area have focused on optimizing the ligand's electronic properties to enhance catalytic performance under mild conditions.

From an environmental perspective, 2-(2-Pyridyl)benzimidazole has been studied for its role in pollution control technologies. Its ability to adsorb heavy metal ions from aqueous solutions has been explored as a potential solution for water purification. Researchers have reported that modified forms of this compound exhibit excellent adsorption capacities, making them suitable for large-scale applications.

In summary, 2-(2-Pyridyl)benzimidazole, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from materials science to medicinal chemistry, with ongoing studies uncovering new potentials for this fascinating compound. As research progresses, it is anticipated that CAS No. 1137-68-4 will play an increasingly important role in advancing technological and therapeutic innovations.